Semaglutide Sodium Salt

• Molecular Formula: C187H290N45NaO59
• Molecular Weight: 4136 g/mol
• InChI: InChI=1S/C187H291N45O59.Na/c1-18-105(10)154(180(282)208-108(13)159(261)216-133(86-114-89-200-119-50-40-39-49-117(114)119)170(272)218-129(82-102(4)5)171(273)228-152(103(6)7)178(280)215-121(53-44-72-199-186(192)193)162(264)201-91-141(242)209-120(52-43-71-198-185(190)191)161(263)204-94-151(257)258)230-172(274)131(83-111-45-33-31-34-46-111)219-167(269)126(64-69-149(253)254)214-166(268)122(51-41-42-70-195-144(245)98-290-79-78-289-76-74-197-145(246)99-291-80-77-288-75-73-196-139(240)66-61-127(183(285)286)211-140(241)54-37-29-27-25-23-21-19-20-22-24-26-28-30-38-55-146(247)248)212-158(260)107(12)206-157(259)106(11)207-165(267)125(60-65-138(189)239)210-142(243)92-202-163(265)123(62-67-147(249)250)213-168(270)128(81-101(2)3)217-169(271)130(85-113-56-58-116(238)59-57-113)220-175(277)135(95-233)223-177(279)137(97-235)224-179(281)153(104(8)9)229-174(276)134(88-150(255)256)221-176(278)136(96-234)225-182(284)156(110(15)237)231-173(275)132(84-112-47-35-32-36-48-112)222-181(283)155(109(14)236)227-143(244)93-203-164(266)124(63-68-148(251)252)226-184(287)187(16,17)232-160(262)118(188)87-115-90-194-100-205-115;/h31-36,39-40,45-50,56-59,89-90,100-110,118,120-137,152-156,200,233-238H,18-30,37-38,41-44,51-55,60-88,91-99,188H2,1-17H3,(H2,189,239)(H,194,205)(H,195,245)(H,196,240)(H,197,246)(H,201,264)(H,202,265)(H,203,266)(H,204,263)(H,206,259)(H,207,267)(H,208,282)(H,209,242)(H,210,243)(H,211,241)(H,212,260)(H,213,270)(H,214,268)(H,215,280)(H,216,261)(H,217,271)(H,218,272)(H,219,269)(H,220,277)(H,221,278)(H,222,283)(H,223,279)(H,224,281)(H,225,284)(H,226,287)(H,227,244)(H,228,273)(H,229,276)(H,230,274)(H,231,275)(H,232,262)(H,247,248)(H,249,250)(H,251,252)(H,253,254)(H,255,256)(H,257,258)(H,285,286)(H4,190,191,198)(H4,192,193,199);/q;+1/p-1/t105-,106-,107-,108-,109+,110+,118-,120-,121-,122-,123-,124-,125-,126-,127+,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,152-,153-,154-,155-,156-;/m0./s1
• InChIKey: YFDNOXXKGBXZPB-XFQFMCQFSA-M

Semaglutide Sodium Salt Overview

Semaglutide sodium salt (CAS 910463-68-2 free base; empirical formula C₁₈₇H₂₉₁N₄₅O₅₉, molecular weight 4113.58 g·mol⁻¹ for the free base) is the sodium salt form of a long-acting glucagon-like peptide-1 (GLP-1) receptor agonist [1]. Engineered with 94% sequence homology to native human GLP-1, semaglutide incorporates structural modifications—including a lysine-linked C-18 fatty diacid side chain and an α-aminoisobutyric acid (Aib) substitution at position 8—that confer a prolonged elimination half-life of approximately 160 hours, enabling once-weekly subcutaneous administration [2]. As a salt form, semaglutide sodium salt is chemically and pharmacologically distinct from the FDA-approved semaglutide base used in commercial products; it is supplied exclusively for research purposes in formulation development, analytical method validation, and preclinical investigation [3].

Form Research-grade sodium salt, distinct from commercial semaglutide base

Workflow Preclinical formulation, analytical validation, and pharmacokinetic studies

Context Not for clinical or therapeutic use; supports RUO research only

• [1] Rubino DM, Greenway FL, Khalid U, et al. Effect of Weekly Subcutaneous Semaglutide vs Daily Liraglutide on Body Weight in Adults With Overweight or Obesity Without Diabetes: The STEP 8 Randomized Clinical Trial. JAMA. 2022;327(2):138-150. doi:10.1001/jama.2021.23619 View Source
• [2] Yang XD, Yang YY. Clinical Pharmacokinetics of Semaglutide: A Systematic Review. Drug Des Devel Ther. 2024;18:2555-2570. doi:10.2147/DDDT.S470902 View Source
• [3] WO2022018748A1 – Improved purification process of semaglutide. WIPO (PCT). Filed 2021. Sodium content 4%–10% w/w; phosphate content 5%–15% w/w. Google Patents. View Source

Semaglutide Sodium Salt: Differentiation from GLP-1 Analogs

Despite sharing a common GLP-1 receptor target, semaglutide sodium salt exhibits quantitative pharmacokinetic and pharmacodynamic differences from its closest in-class analogs that preclude generic substitution [1]. Semaglutide's once-weekly half-life of approximately 160 hours and oral bioavailability of 0.8%—enabled by co-formulation with the absorption enhancer SNAC (sodium N-[8-(2-hydroxybenzoyl)amino]caprylate)—fundamentally differentiate it from once-daily liraglutide (t₁/₂ ≈ 13 hours) and once-weekly dulaglutide (t₁/₂ ≈ 90 hours) [2]. The sodium salt form further introduces distinct physicochemical behavior, including pH-dependent aqueous solubility (≥ 1 mg·mL⁻¹ at pH 6.8) and stability profiles that vary markedly from the free base and other salt forms, directly impacting formulation feasibility and experimental reproducibility [3]. These quantitative differences necessitate compound-specific procurement for research applications in formulation development, bioequivalence testing, and preclinical pharmacology.

Pharmacokinetic half-life mismatch

Semaglutide ~160 h differs substantially from liraglutide (~13 h) and dulaglutide (~90 h), affecting dosing schedule translation.

Salt-form physicochemical behavior

Sodium salt exhibits pH-dependent solubility and stability distinct from free base or other salt forms, altering formulation feasibility.

Oral formulation pathway exclusivity

Oral semaglutide requires SNAC co-formulation and antacid strategy not applicable to liraglutide or dulaglutide.

• [1] Frontiers in Pharmacology. Comparative effectiveness of semaglutide versus liraglutide, dulaglutide or tirzepatide: a systematic review and meta-analysis. Front Pharmacol. 2025;16:1438318. doi:10.3389/fphar.2025.1438318 View Source
• [2] Table 4. Pharmacokinetic comparison of GLP-1 receptor agonists. PMC, 2024. Liraglutide t₁/₂ 13 h; Dulaglutide t₁/₂ 90 h; Semaglutide t₁/₂ 160 h. Molecular weights: Liraglutide 3,751 Da; Semaglutide 4,113 Da; Dulaglutide 62,561 Da. View Source
• [3] Exploration of Drug Science. Key physicochemical and pharmacological characteristics of semaglutide. Aqueous solubility ≥ 1 mg·mL⁻¹ at pH ≈ 7.4; oral bioavailability ≈ 1%; s.c. bioavailability ≈ 89%. View Source

Comparative Evidence for Semaglutide Sodium Salt

Body Weight Reduction vs. Liraglutide

In the STEP-8 randomized clinical trial (N = 338), once-weekly subcutaneous semaglutide 2.4 mg produced significantly greater mean body weight reduction at 68 weeks compared with once-daily subcutaneous liraglutide 3.0 mg [1]. This represents the highest-level direct head-to-head evidence available for weight loss differentiation within the GLP-1 RA class. In a confirmatory real-world Pakistani cohort, semaglutide 2.4 mg QW yielded mean weight loss of –14.7 ± 5.8% versus –6.2 ± 4.9% for liraglutide 3.0 mg QD (p < 0.001) [2].

Weight Change Endpoint

Head-to-head

Semaglutide –15.8% vs Liraglutide –6.4% at 68 wks
Difference –9.4 pp (p<0.001)

Supports weight-loss endpoint differentiation

STEP-8 RCT, N=338, 68-week context

Evidence Dimension	Mean percent body weight change from baseline at 68 weeks
Target Compound Data	Semaglutide 2.4 mg s.c. QW: –15.8% (STEP-8 primary); –14.7 ± 5.8% (real-world replication)
Comparator Or Baseline	Liraglutide 3.0 mg s.c. QD: –6.4% (STEP-8 primary); –6.2 ± 4.9% (real-world replication)
Quantified Difference	Absolute difference ≈ –9.4 percentage points (STEP-8, p < 0.001); a 2.4-fold greater weight reduction
Conditions	STEP-8: 68-week, open-label, phase 3b RCT; adults with overweight/obesity without diabetes; both arms received diet and physical activity counseling

Why This Matters

For procurement decisions in obesity and metabolic research, semaglutide sodium salt enables studies using the compound that demonstrated a nearly 2.4-fold greater weight loss efficacy than liraglutide, the prior standard-of-care GLP-1 RA for obesity, in the highest-grade direct comparative evidence.

• [1] Rubino DM, Greenway FL, Khalid U, et al. Effect of Weekly Subcutaneous Semaglutide vs Daily Liraglutide on Body Weight in Adults With Overweight or Obesity Without Diabetes: The STEP 8 Randomized Clinical Trial. JAMA. 2022;327(2):138-150. doi:10.1001/jama.2021.23619 View Source
• [2] Ullah H, Khan ZU, Wazir A, et al. Comparative Efficacy of Semaglutide versus Liraglutide on Weight Loss and Glycaemic Control. Endocr Connect. 2026. Semaglutide –14.7 ± 5.8% vs. liraglutide –6.2 ± 4.9%; p < 0.001. View Source

HbA1c Reduction vs. Liraglutide and Dulaglutide

A systematic review and meta-analysis of 16 studies encompassing 5,997 patients demonstrated that semaglutide significantly reduced HbA1c compared with liraglutide by 0.56 percentage points (95% CI: 0.19–0.94; p < 0.001) [1]. Versus dulaglutide, semaglutide displayed superior HbA1c reduction of 3.72 mmol/mol-equivalent (95% CI: 0.02–7.41; p = 0.05) and superior fasting blood glucose reduction of 2.66 mg/dL-equivalent (95% CI: 0.26–5.07; p = 0.03) [1]. In a confirmatory real-world study, semaglutide 2.4 mg QW reduced HbA1c by –1.6 ± 0.4% versus –1.0 ± 0.4% for liraglutide 3.0 mg QD (p < 0.001), mirroring SUSTAIN-10 differences [2].

Glycemic Control Endpoint

Head-to-head

vs liraglutide: –0.56 pp (95% CI 0.19–0.94)
vs dulaglutide: –3.72 mmol/mol (p=0.05)

Supports glycemic-control endpoint differentiation

Meta-analysis of 16 studies, N=5,997

Evidence Dimension	HbA1c reduction from baseline (absolute percentage points)
Target Compound Data	Semaglutide: pooled HbA1c reduction vs. liraglutide of –0.56% (95% CI: 0.19–0.94); real-world –1.6 ± 0.4%
Comparator Or Baseline	Liraglutide comparator: pooled HbA1c reduction difference of –0.56%; real-world –1.0 ± 0.4%. Dulaglutide comparator: HbA1c reduction difference of –3.72 (95% CI: 0.02–7.41; p = 0.05).
Quantified Difference	HbA1c: Semaglutide superior to liraglutide by 0.56 percentage points (p < 0.001); superior to dulaglutide by 3.72 (p = 0.05). Real-world difference vs. liraglutide: –0.6 percentage points (p < 0.001).
Conditions	Meta-analysis of 16 studies, 5,997 patients (RCTs and observational cohorts); SUSTAIN-10 and real-world Pakistani cohort confirmation.

Why This Matters

Procurement of semaglutide sodium salt supports research on the most effective GLP-1 RA for glycemic control, validated across a comprehensive meta-analytic evidence base versus both liraglutide and dulaglutide.

• [1] Frontiers in Pharmacology. Comparative effectiveness of semaglutide versus liraglutide, dulaglutide or tirzepatide: a systematic review and meta-analysis. Front Pharmacol. 2025;16:1438318. Semaglutide vs. liraglutide HbA1c reduction –0.56 (95% CI: 0.19–0.94; p < 0.001); vs. dulaglutide –3.72 (95% CI: 0.02–7.41; p = 0.05). View Source
• [2] Ullah H, Khan ZU, Wazir A, et al. Comparative Efficacy of Semaglutide versus Liraglutide on Weight Loss and Glycaemic Control. Endocr Connect. 2026. HbA1c: semaglutide –1.6 ± 0.4% vs. liraglutide –1.0 ± 0.4%; p < 0.001. View Source

Real-World Treatment Persistence

In a real-world US database study of 56,715 GLP-1 RA treatment-naïve adults with type 2 diabetes, persistence at 360 days was significantly higher for semaglutide once-weekly (67.0%) versus dulaglutide (56.0%), liraglutide (40.4%), and exenatide QW (35.5%); p < 0.001 for all comparisons [1]. The discontinuation hazard ratio for liraglutide versus semaglutide QW was 1.80 (95% CI 1.66–1.95; p < 0.001), indicating an 80% higher risk of discontinuation for liraglutide. Additionally, semaglutide products demonstrated the highest three-year persistence at 14.3%, compared with liraglutide at only 2.5% [2].

Persistence Endpoint

Head-to-head

Semaglutide 67.0% vs Liraglutide 40.4% at 360 days
p<0.001; hazard ratio 1.80 for liraglutide

Supports persistence endpoint differentiation

US real-world database, N=56,715

Evidence Dimension	Treatment persistence at 360 days (proportion of patients remaining on therapy)
Target Compound Data	Semaglutide QW: 67.0% persistence at 360 days
Comparator Or Baseline	Dulaglutide: 56.0%; Liraglutide: 40.4%; Exenatide QW: 35.5%
Quantified Difference	Semaglutide persistence advantage: +11.0% vs. dulaglutide, +26.6% vs. liraglutide, +31.5% vs. exenatide QW (all p < 0.001). Three-year persistence: 14.3% vs. 2.5% (liraglutide).
Conditions	Retrospective US real-world database study; 56,715 treatment-naïve T2D patients; Optum Clinformatics Data Mart; January 2018 – April 2019.

Why This Matters

For procurement decisions involving health economics or real-world effectiveness research, semaglutide sodium salt enables studies on the GLP-1 RA with the highest documented real-world treatment persistence, directly linked to once-weekly dosing convenience.

• [1] Uzoigwe C, et al. Semaglutide Once-Weekly Persistence and Adherence Versus Other GLP-1 RAs in Patients with Type 2 Diabetes in a US Real-World Setting. Diabetes Ther. 2021;12(5):1475-1489. Persistence at 360 days: semaglutide QW 67.0% vs. dulaglutide 56.0%, liraglutide 40.4%, exenatide QW 35.5%; p < 0.001. View Source
• [2] Prime Therapeutics/Magellan Rx Management. Prime Study Finds Low Long-Term Adherence to GLP-1 Obesity Drugs. Managed Healthcare Executive. 2026. Three-year persistence: semaglutide 14.3% vs. liraglutide 2.5%. View Source

pH-Dependent Solution Stability

A preformulation study evaluating semaglutide stability across physiological pH ranges demonstrated that the remaining amount of semaglutide after 120 minutes was 73.7% at pH 6.8, 12.0% at pH 4.0, and only 6.1% at pH 1.2 [1]. At pH 6.8, semaglutide achieved a solubility of 1 mg/mL, which is critical for gastro-retentive and enteric formulation design [1]. This pH-dependent degradation profile directly informs formulation strategy differentiation: semaglutide requires antacid co-formulation (MgO identified as most efficient at lowest dose among four tested antacids) to neutralize gastric acidity for effective oral delivery [1]. In contrast, liraglutide is formulated exclusively for subcutaneous administration and lacks an oral delivery pathway, while oral semaglutide relies on the SNAC absorption enhancer and precise pH modulation to achieve its characteristic 0.8% oral bioavailability [2].

pH Stability Profile

Class-level

73.7% remaining at pH 6.8 vs 6.1% at pH 1.2 (120 min)
Solubility: 1 mg/mL at pH 6.8

Supports formulation-pH window context

In vitro preformulation, 37°C

Evidence Dimension	Percent of semaglutide remaining after 120-minute incubation at 37°C across pH conditions
Target Compound Data	pH 6.8: 73.7% remaining, solubility 1 mg/mL; pH 4.0: 12.0% remaining; pH 1.2: 6.1% remaining
Comparator Or Baseline	Class-level inference: liraglutide (t₁/₂ ≈ 13 h, s.c. only) lacks oral formulation capability; native GLP-1 has t₁/₂ of 1–2 min and is therapeutically impractical. No direct comparator pH stability data available for liraglutide or dulaglutide.
Quantified Difference	12.1-fold stability advantage at pH 6.8 vs. pH 1.2 (73.7% vs. 6.1%); solubility of 1 mg/mL at pH 6.8
Conditions	In vitro incubation; 120 min; 37°C; pH 1.2, 4.0, and 6.8 buffers; gastro-retentive formulation preformulation study.

Why This Matters

The pH-dependent stability data are essential for researchers developing oral or gastro-retentive semaglutide formulations; they quantify the precise pH window (≥ 6.8) needed for acceptable stability and solubility, guiding excipient selection and formulation design that would not be relevant for liraglutide or dulaglutide research.

• [1] Kim DE, Jin M, Yun TS, et al. The gastro-retentive formulation strategy to increase the bioavailability of semaglutide. 2026 Spring International Convention of the Pharmaceutical Society of Korea. Abstract P9-72. Stability: 73.7% at pH 6.8, 12.0% at pH 4.0, 6.1% at pH 1.2; solubility: 1 mg/mL at pH 6.8. View Source
• [2] Clinical Pharmacokinetics of Oral Semaglutide: Analyses of Data from Clinical Pharmacology Trials. Clin Pharmacokinet. 2021. Oral bioavailability 0.8% under recommended dosing conditions. PMC. View Source

Analytical Purity Confirmation

Commercial semaglutide sodium salt (free base CAS 910463-68-2) has been analytically characterized with HPLC purity reported at 99.74%, confirmed by NMR structural consistency . Patent literature describes purification processes yielding semaglutide with purity exceeding 99.0% via preparative HPLC and lyophilization or spray drying [1]. This high purity level is critical for its use as a reference standard in bioequivalence studies, where the first domestic semaglutide demonstrated pharmacokinetic comparability to Ozempic®: Cmax values were 42.088 ± 8.827 ng/mL for the test drug versus 42.256 ± 7.84 ng/mL for the reference (Ozempic®) [2]. In contrast, generic-grade peptides often exhibit purity in the 95%–98% range, with impurity profiles that can confound analytical method validation and bioequivalence determination.

Reference Purity

Reported

HPLC purity 99.74%, NMR confirmed
Patent purification >99.0%

Supports reference-standard selection

Comparable Cmax to Ozempic® in bioequivalence study

Evidence Dimension	HPLC purity (%) of semaglutide sodium salt as a research and reference standard material
Target Compound Data	Semaglutide sodium salt: HPLC purity 99.74% (commercial research grade); patent-described purity > 99.0% after optimized purification
Comparator Or Baseline	Generic peptides: typical purity 95%–98%; regulatory-grade semaglutide (Ozempic®) reference standard: comparable pharmacokinetics (Cmax 42.256 ± 7.84 ng/mL). No explicit purity comparator data for liraglutide/dulaglutide research-grade materials.
Quantified Difference	Semaglutide sodium salt purity ≥ 99.0–99.74% vs. generic peptide baseline of 95%–98%; represents 1.7–4.7 percentage point purity advantage
Conditions	HPLC analysis; orthogonal NMR confirmation; patent purification processes using preparative HPLC, lyophilization, or spray drying.

Why This Matters

For analytical method development, bioequivalence testing, and use as a reference standard, procurement of semaglutide sodium salt with documented ≥ 99% HPLC purity minimizes batch-to-batch variability and impurity-related confounding, which is essential for regulatory-facing research.

• [1] WO2022018748A1 – Improved purification process of semaglutide. WIPO (PCT). Pure semaglutide purity > 99.0%; isolation by lyophilization or spray drying from SPPS or LPPS. Google Patents. View Source
• [2] Comparative analysis of physicochemical properties, bioequivalence, safety and tolerability of the first domestic semaglutide. Cmax test drug 42.088 ± 8.827 ng/mL vs. Ozempic® 42.256 ± 7.84 ng/mL. 2024. View Source

Research Applications of Semaglutide Sodium Salt

Head-to-Head Efficacy Studies in Obesity and Diabetes

Semaglutide sodium salt is optimally deployed in randomized controlled trials and real-world comparative effectiveness studies evaluating GLP-1 RA efficacy for weight management and glycemic control. The STEP-8 trial established semaglutide 2.4 mg QW superiority over liraglutide 3.0 mg QD for weight loss at 68 weeks (–15.8% vs. –6.4%, p < 0.001) [1], while a 16-study meta-analysis confirmed HbA1c superiority versus liraglutide (–0.56 percentage points, p < 0.001) and dulaglutide (p = 0.05) [2]. Researchers designing comparator protocols should procure semaglutide sodium salt as the active pharmaceutical ingredient representing the most effective GLP-1 mono-agonist arm, with liraglutide or dulaglutide as the appropriate lower-efficacy comparator.

Oral and Gastro-Retentive Formulation Development

The pH-dependent stability profile of semaglutide—73.7% remaining at pH 6.8 versus 6.1% at pH 1.2 after 120 minutes, with solubility of 1 mg/mL at pH 6.8 [1]—makes semaglutide sodium salt the critical research compound for developing oral and gastro-retentive delivery systems. The co-formulation requirement with SNAC absorption enhancer and antacids (MgO demonstrated as most efficient) represents a unique research application not shared by liraglutide (s.c. only) or dulaglutide (s.c. only). Formulation scientists procuring semaglutide sodium salt should implement pH ≥ 6.8 buffering strategies and evaluate antacid co-formulations to achieve the target 0.8% oral bioavailability benchmark established in clinical pharmacology trials [2].

Real-World Persistence and Adherence Research

Semaglutide sodium salt enables health economics and outcomes research (HEOR) studies focused on treatment adherence and persistence. Real-world data demonstrate that semaglutide QW achieves 67.0% persistence at 360 days—significantly exceeding dulaglutide (56.0%), liraglutide (40.4%), and exenatide QW (35.5%), all p < 0.001 [1]. Three-year persistence for semaglutide products is 14.3%, compared to only 2.5% for daily liraglutide [2]. Researchers in pharmacoeconomics should procure semaglutide sodium salt for studies modeling the real-world persistence advantage conferred by once-weekly dosing and quantifying its impact on long-term clinical outcomes and healthcare resource utilization.

Analytical Reference Standard and Bioequivalence Method Development

Semaglutide sodium salt with documented HPLC purity of 99.74% and NMR structural confirmation [1] serves as a high-purity reference standard for developing and validating analytical methods (HPLC, UPLC, LC-MS/MS) used in bioequivalence testing. Patent-described purification processes yielding > 99.0% purity via preparative HPLC and lyophilization [2] establish the benchmark for generic and biosimilar development programs. In bioequivalence studies, the first domestic semaglutide demonstrated Cmax comparability to Ozempic® (42.088 ± 8.827 vs. 42.256 ± 7.84 ng/mL) [3], underscoring the requirement for high-purity semaglutide sodium salt as a calibration and validation standard in pharmacokinetic bridging studies.

Application

Selection Property

Validation Focus

Obesity/diabetes comparator endpoint research

GLP-1 RA comparator endpoint profile

Weight-change and glycemic-control endpoints

Oral/gastro-retentive formulation research

pH-dependent stability and solubility

Formulation-pH window and antacid co-formulation

Real-world persistence/adherence research

Once-weekly dosing persistence profile

Persistence endpoint in real-world datasets

Bioequivalence and analytical method validation

High-purity reference standard

Chromatographic purity and pharmacokinetic comparability

• [1] Kim DE, Jin M, Yun TS, et al. The gastro-retentive formulation strategy to increase the bioavailability of semaglutide. 2026 Spring International Convention of the Pharmaceutical Society of Korea. Abstract P9-72. pH-dependent stability and solubility data. View Source
• [2] Clinical Pharmacokinetics of Oral Semaglutide: Analyses of Data from Clinical Pharmacology Trials. Clin Pharmacokinet. 2021. Oral bioavailability 0.8% under recommended dosing conditions (30 min post-dose fasting; ≤ 120 mL water). PMC. View Source
• [3] Comparative analysis of physicochemical properties, bioequivalence, safety and tolerability of the first domestic semaglutide. Cmax test drug 42.088 ± 8.827 ng/mL vs. Ozempic® 42.256 ± 7.84 ng/mL. 2024. View Source